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Compound of Interest

Compound Name: 1-Methylindene, (R)-

Cat. No.: B15469689 Get Quote

This document provides essential safety protocols and logistical information for the handling

and disposal of 1-Methylindene, (R)- (CAS No: 53649-45-9).[1] The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe laboratory operations.

Hazard Identification Summary: 1-Methylindene is a flammable liquid and is considered toxic if

swallowed, inhaled, or in contact with skin.[2] It can cause serious eye and skin irritation.[2][3] It

is also suspected of damaging fertility or the unborn child and may cause damage to organs

through single or repeated exposure.[2]

Physicochemical and Toxicity Data
A summary of the key quantitative data for 1-Methylindene is presented below. This information

is critical for risk assessment and the implementation of appropriate safety controls.
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Property Value Reference

Molecular Formula C₁₀H₁₀ [1][4][5]

Molecular Weight 130.19 g/mol [1][4][5][6]

Appearance
Colorless liquid with a strong

odor
[1]

Boiling Point 199 °C at 760 mmHg [1][5]

Density 0.987 g/cm³ [1][4]

Flash Point 76.7 °C [1]

Vapor Pressure 0.493 mmHg at 25°C [1]

Hazards

Flammable, Acutely Toxic

(Oral, Dermal, Inhalation),

Eye/Skin Irritant

[2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to prevent exposure.
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Protection Type Specification Rationale

Eye & Face

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles where

there is a significant splash

potential.[7][8]

Protects against splashes and

vapors that can cause serious

eye irritation.[2]

Skin & Body

Chemical-resistant gloves

(e.g., Nitrile, Neoprene). A

flame-resistant lab coat and

closed-toe shoes are required.

[2][8]

Prevents skin contact, as the

substance is toxic and

irritating.[2] Flame-resistant

coat protects against fire

hazards from the flammable

liquid.[2]

Respiratory

Use only in a well-ventilated

area, preferably within a

certified chemical fume hood.

[2] If airborne levels may

exceed exposure limits, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.[7][9]

Protects against the inhalation

of toxic vapors.[2]

Operational and Disposal Plans
The following sections provide step-by-step procedural guidance for handling, emergency

response, and disposal of 1-Methylindene, (R)-.

Standard Operating Protocol for Safe Handling
This protocol outlines the necessary steps for safely handling 1-Methylindene, (R)- in a

laboratory setting.

Preparation: Before beginning work, thoroughly review the Safety Data Sheet (SDS).[10]

Ensure the work area is clean and uncluttered, and all necessary equipment, including spill

cleanup materials, is readily available.
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Engineering Controls: All handling of 1-Methylindene, (R)- must be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.[2] An eyewash station and

safety shower must be accessible and tested.[2]

Personal Protective Equipment: Don the required PPE as specified in the table above before

handling the chemical.

Chemical Handling:

To prevent static electricity discharge, which can ignite flammable vapors, ground and

bond all containers and receiving equipment during transfers.[2][9]

Use non-sparking tools to handle containers.[2][9]

Avoid actions that could generate aerosols or mists.[10]

Post-Handling: After use, decontaminate all work surfaces. Remove PPE carefully to avoid

cross-contamination and wash hands thoroughly.[2]

Waste Collection: Collect all waste containing 1-Methylindene, (R)- in a designated,

properly labeled, and sealed hazardous waste container for disposal.[10]
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1. Preparation
- Review SDS

- Prepare work area
- Assemble materials

2. Engineering Controls
- Work in a certified chemical fume hood
- Ensure eyewash/shower is accessible

3. Don PPE
- Safety Goggles & Face Shield

- Chemical-Resistant Gloves
- Flame-Resistant Lab Coat

4. Chemical Handling
- Ground equipment for transfers

- Use non-sparking tools
- Avoid creating aerosols

5. Post-Handling
- Decontaminate work surfaces

- Doff PPE correctly

6. Waste Collection
- Segregate waste into labeled,

closed hazardous waste containers

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1-Methylindene, (R)-.

Emergency Procedures: Spills and Exposure
Immediate and appropriate action during an emergency is critical to minimizing harm.

In Case of a Spill:
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Evacuate personnel from the immediate area and eliminate all ignition sources.[10]

Ensure the area is well-ventilated.[10]

Wearing full PPE, contain the spill using an inert, non-combustible absorbent material

(e.g., sand, vermiculite).[9]

Collect the absorbed material using non-sparking tools and place it into a sealed container

for hazardous waste disposal.[9][10]

In Case of Personal Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek immediate medical attention.[2][10]

Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin area

with copious amounts of water. Consult a physician.[2][10]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.[2][10]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a poison center

or physician immediately.[2][10]
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Emergency Event
(Spill or Exposure)

Assess Situation
(Fire, Spill, Exposure?)

Spill Exposure

Contain Spill
- Use inert absorbent

- Remove ignition sources

Administer First Aid
- Skin: Rinse 15+ min
- Eyes: Rinse 15+ min
- Inhalation: Fresh air

Report Incident
(Follow institutional protocol)

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency Response Plan for 1-Methylindene, (R)-.

Storage and Disposal Plan
Proper storage and disposal are essential for laboratory safety and environmental compliance.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][9] Keep

away from heat, sparks, and open flames.[2] Store in a locked and approved area,

segregated from incompatible materials such as strong oxidizing agents.[2]
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Disposal: Dispose of unused material and contaminated items as hazardous waste.[2] All

disposal practices must be in accordance with local, regional, and national regulations. Do

not allow the product to enter drains or waterways.[10] Contact a licensed professional waste

disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. cdn.chemservice.com [cdn.chemservice.com]

3. 1-Methylindene | C10H10 | CID 13024 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 1-Methylindene | 767-59-9 | Benchchem [benchchem.com]

5. bocsci.com [bocsci.com]

6. guidechem.com [guidechem.com]

7. americanchemistry.com [americanchemistry.com]

8. Personal Protective Equipment in Chemistry | Environmental Health and Safety
[ehs.dartmouth.edu]

9. spectrumchemical.com [spectrumchemical.com]

10. capotchem.cn [capotchem.cn]

To cite this document: BenchChem. [Safe Handling and Emergency Procedures for 1-
Methylindene, (R)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15469689#personal-protective-equipment-for-
handling-1-methylindene-r]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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